Cas no 3644-55-1 (2-Bromo-N-(2,6-dichlorophenyl)propanamide)

• Product Name: 2-Bromo-N-(2,6-dichlorophenyl)propanamide
• CAS No: 3644-55-1
• MF: C₉H₈BrCl₂NO
• MW: 296.975919723511
• CID: 2823951
• PubChem ID: 53414281
• Update Time: 2025-04-21

2-Bromo-N-(2,6-dichlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3644-55-1
• 2-BROMO-N-(2,6-DICHLOROPHENYL)PROPANAMIDE
• SCHEMBL5591319
• DTXSID60696827
• 2-Bromo-N-(2,6-dichlorophenyl)propanamide

• Inchi： 1S/C9H8BrCl2NO/c1-5(10)9(14)13-8-6(11)3-2-4-7(8)12/h2-5H,1H3,(H,13,14)
• InChI Key： PPYBKESWTBSSEV-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC1C(=CC=CC=1Cl)Cl)=O

Computed Properties

• Exact Mass: 294.91663Da
• Monoisotopic Mass: 294.91663Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų